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An In-depth Technical Guide on the Core Chemical and Physical Properties of (+)-Sparteine

Introduction
(+)-Sparteine, also known as Pachycarpine, is a quinolizidine alkaloid, a class of natural

products found in various plants, including those of the Fabaceae family.[1] It is the

dextrorotatory enantiomer of sparteine. This compound has garnered significant interest in the

scientific community, particularly for its role as a chiral ligand in asymmetric synthesis, where it

is used to induce stereoselectivity in reactions involving organolithium reagents.[1][2]

Additionally, (+)-Sparteine exhibits biological activity as a class 1a antiarrhythmic agent by

acting as a sodium channel blocker and as a ganglionic blocking agent through competitive

inhibition of nicotinic acetylcholine receptors.[2][3] This guide provides a detailed overview of its

fundamental chemical and physical properties, experimental protocols for their determination,

and visualizations of its application and analysis.

Chemical and Physical Properties
The core physicochemical data for (+)-Sparteine are summarized in the table below. It is often

supplied as a neat liquid, suggesting a melting point close to or below ambient temperature.[1]

[4]
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Property Value

Molecular Formula C₁₅H₂₆N₂[1][2][4][5]

Molecular Weight 234.38 g/mol [2][5][6]

Appearance
Neat liquid[1][4]; Colorless to light orange/yellow

clear liquid[7]

Melting Point 201 °C[2]

Boiling Point 174 °C at 8 mmHg[2][7]; 325 °C[6]

Density 1.020 g/cm³[2]; 1.08 g/cm³[3]

Optical Rotation

[α]/D +17.0 ± 1.5° (c=1 in ethanol)[2]; [α]/D

+21.3 (c=1.7 in ethanol); +18° (c=1 in ethanol)

[7]

pKa pK₁: 2.24; pK₂: 9.46 (at 20 °C)

Refractive Index n20/D 1.53[7]

Solubility

Ethanol: ~20 mg/mL[1][4] DMSO: ~33 mg/mL[1]

[4] Dimethylformamide (DMF): ~11 mg/mL[1][4]

Water: 3 mg/mL[2], ~2.86 mg/mL[3] PBS (pH

7.2): ~2 mg/mL[1][4]

CAS Number 492-08-0[1][2][3][4][5]

Key Applications and Experimental Workflows
(+)-Sparteine is prominently used as a chiral ligand in asymmetric synthesis to control the

stereochemical outcome of reactions. A primary example is the stereoselective deprotonation of

prochiral substrates using organolithium reagents.
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Diagram 1: Use of (+)-Sparteine in Asymmetric Deprotonation
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Caption: Workflow for (+)-Sparteine-mediated asymmetric deprotonation.

The determination of optical rotation is a critical experiment to confirm the enantiomeric purity

of (+)-Sparteine. The general workflow for this measurement using a polarimeter is outlined

below.
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Diagram 2: Workflow for Optical Rotation Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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